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Compound of Interest

Compound Name: L-Ribose-13C

Cat. No.: B12407866 Get Quote

Essential guidance for the safe handling and disposal of L-Ribose-¹³C in laboratory settings,

ensuring the integrity of your research and the safety of personnel.

L-Ribose-¹³C, a stable isotope-labeled sugar, is a valuable tool in metabolic research and drug

development. While not classified as a hazardous substance, adherence to proper safety

protocols is crucial to prevent contamination and ensure a safe laboratory environment.[1] This

guide provides detailed procedures for the use of personal protective equipment (PPE), safe

handling, and disposal of L-Ribose-¹³C.

Immediate Safety and Handling Protocols
While L-Ribose-¹³C is not regulated as a dangerous good for transport, it is essential to handle

it in accordance with good industrial hygiene and safety practices.[1] Potential, though unlikely,

hazards when not handled appropriately include irritation upon inhalation or skin contact, and

adverse effects if swallowed.[1][2]

Core Personal Protective Equipment (PPE) Requirements:

A comprehensive assessment of your specific laboratory conditions is necessary to determine

the full scope of required PPE.[3] However, the following table outlines the minimum

recommended PPE for handling L-Ribose-¹³C.
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PPE Category Minimum Requirement
Recommended for Splash
Hazard

Eye and Face Protection
Safety glasses with side-

shields

Chemical safety goggles and a

face shield

Hand Protection Disposable nitrile gloves
Double-gloving or Silver Shield

gloves under nitrile gloves

Body Protection Standard laboratory coat ---

Respiratory Protection Not required under normal use
Required when dusts are

generated

Experimental Protocol: Safe Handling of L-Ribose-¹³C

This protocol outlines the essential steps for safely handling L-Ribose-¹³C to prevent

contamination and exposure.

Preparation: Before handling, thoroughly clean the work area, preferably a laminar flow

hood, with 70% ethanol. Ensure all necessary PPE is donned correctly.

Weighing and Aliquoting: When weighing the compound, do so in a well-ventilated area or

under a chemical fume hood to minimize inhalation of any dust. Use clean spatulas and

weighing boats for each new compound to prevent cross-contamination.

Dissolving: When preparing solutions, add the solid L-Ribose-¹³C to the solvent slowly to

avoid splashing.

Post-Handling: After handling, promptly wash hands and any exposed skin with soap and

water. Clean all equipment used during the process.

Disposal Plan
Proper disposal of L-Ribose-¹³C and its containers is critical to avoid environmental

contamination and maintain laboratory safety.

Waste Segregation and Disposal:
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Waste material containing L-Ribose-¹³C should be disposed of in accordance with national and

local regulations. It is crucial to leave the chemical in its original container and not mix it with

other waste. Uncleaned containers should be treated as the product itself. For specific

guidance, consult your institution's environmental health and safety department.

Waste Type Disposal Procedure

Unused L-Ribose-¹³C

Dispose of as unused product in its original

container. Contact a licensed professional waste

disposal service.

Contaminated Labware (e.g., pipette tips, tubes)
Dispose of in a designated, clearly labeled

waste container.

Empty Containers
Handle as you would the product itself. Do not

rinse into drains.

Logical Workflow for PPE Selection
The selection of appropriate PPE is a critical step in ensuring laboratory safety. The following

diagram illustrates the decision-making process for selecting the correct level of protection

when working with L-Ribose-¹³C.
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Caption: PPE selection workflow for handling L-Ribose-¹³C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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